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Compound of Interest

Compound Name: Antibacterial agent 119

Cat. No.: B15614705 Get Quote

A comparative analysis of the peptide antibiotic TL-119 and the glycopeptide antibiotic

vancomycin is presented for researchers, scientists, and drug development professionals. This

guide synthesizes the available data on their mechanisms of action, antibacterial spectra, and

provides a framework for their comparative evaluation through standardized experimental

protocols.

While vancomycin is a well-characterized antibiotic with extensive clinical data, information on

TL-119 is limited to early-stage research published in 1975. This guide provides a comparative

overview based on the available information and outlines the necessary experimental

approaches for a comprehensive head-to-head analysis.
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Feature TL-119 Vancomycin

Antibiotic Class Peptide Antibiotic Glycopeptide Antibiotic

Source
Isolated from a strain

resembling Bacillus subtilis[1]

Derived from the bacterium

Amycolatopsis orientalis

(formerly Streptomyces

orientalis)[2][3]

Empirical Formula C42H57N7O9[1] C66H75Cl2N9O24

Molecular Weight 803.9 g/mol [4] 1449.3 g/mol

General Structure

A neutral peptide containing

threonine, alanine, valine,

leucine, and phenylalanine.[1]

A complex tricyclic

glycopeptide.[3]

Mechanism of Action
TL-119: The precise mechanism of action for TL-119 has not been fully elucidated in the

available literature. However, as a peptide antibiotic isolated from Bacillus subtilis, it is likely to

disrupt the bacterial cell membrane or interfere with cell wall synthesis, similar to other

antimicrobial peptides from this genus.

Vancomycin: Vancomycin inhibits bacterial cell wall synthesis in Gram-positive bacteria.[5][6] It

binds with high affinity to the D-alanyl-D-alanine (D-Ala-D-Ala) terminus of peptidoglycan

precursors.[2][5] This binding sterically hinders the transglycosylase and transpeptidase

enzymes, preventing the polymerization and cross-linking of peptidoglycan chains, which is

essential for cell wall integrity.[5][6] This leads to a weakened cell wall and subsequent cell

lysis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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